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Compound of Interest

Compound Name: 2-Fluoromandelic acid

Cat. No.: B1304893 Get Quote

An In-depth Technical Guide to 2-Fluoromandelic Acid: Properties, Structure, and

Applications

Introduction
2-Fluoromandelic acid, a halogenated derivative of mandelic acid, is an aromatic alpha-

hydroxy acid of significant interest in the fields of medicinal chemistry and organic synthesis.[1]

Its structure, featuring a fluorine atom on the phenyl ring, imparts unique chemical and physical

properties that make it a valuable building block, particularly in the pharmaceutical industry.[2]

The presence of fluorine can enhance metabolic stability, binding affinity, and bioavailability of

drug candidates.[2][3]

This guide provides a comprehensive overview of 2-Fluoromandelic acid, detailing its

chemical structure, physicochemical properties, synthesis, and key applications. It is intended

for researchers, scientists, and drug development professionals who utilize chiral intermediates

and fluorinated compounds in their work.

Chemical Structure and Stereochemistry
2-Fluoromandelic acid possesses a chiral center at the alpha-carbon (the carbon atom

adjacent to the carboxyl group), making it exist as a pair of enantiomers: (R)-2-
Fluoromandelic acid and (S)-2-Fluoromandelic acid. The racemic mixture is denoted as

(±)-2-Fluoro-DL-mandelic acid.[2] The distinct spatial arrangement of these enantiomers can

lead to different biological activities, a critical consideration in drug design.[4]
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Key Identifiers:

IUPAC Name: 2-(2-fluorophenyl)-2-hydroxyacetic acid[5][6]

Synonyms: 2-Fluoro-α-hydroxyphenylacetic acid, (2-Fluorophenyl)(hydroxy)acetic acid[5][7]

[8]

Molecular Formula: C₈H₇FO₃[2][5][9]

CAS Number: 389-31-1 (for the racemic mixture)[2][5][9]

2-Fluorobenzaldehyde 2-Fluoromandelonitrile
(Cyanohydrin Intermediate)

+ NaCN/H+ (±)-2-Fluoromandelic AcidAcid Hydrolysis (H3O+)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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